Cas no 2227680-20-6 ((1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• CAS No: 2227680-20-6
• MF: C₆H₇Cl₂N₃O
• MW: 208.045278787613
• CID: 6415381
• PubChem ID: 165657745
• Update Time: 2025-06-13

(1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• 2227680-20-6
• EN300-1983660

• Inchi： 1S/C6H7Cl2N3O/c7-5-4(3(12)1-9)6(8)11-2-10-5/h2-3,12H,1,9H2/t3-/m1/s1
• InChI Key： CHFVVGVNXQLLFE-GSVOUGTGSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)[C@@H](CN)O

Computed Properties

• Exact Mass: 206.9966172g/mol
• Monoisotopic Mass: 206.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72Ų

Additional information on (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol

(1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol (CAS No. 2227680-20-6): An Overview of a Promising Compound in Medicinal Chemistry

(1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol, also known by its CAS number 2227680-20-6, is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by the presence of a chiral center and a pyrimidine ring substituted with dichloro groups. The combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The pyrimidine ring, a fundamental component of nucleic acids, is known for its involvement in numerous biological processes. In (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol, the substitution with dichloro groups at positions 4 and 6 enhances the compound's stability and reactivity, which can be crucial for its interaction with biological targets. The amino alcohol moiety, on the other hand, provides additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.

Recent studies have explored the potential of (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol in various therapeutic areas. One notable application is in the development of antiviral agents. The pyrimidine scaffold has been shown to exhibit potent antiviral activity against a range of viral pathogens, including RNA and DNA viruses. The dichloro substitution on the pyrimidine ring may enhance this activity by altering the compound's binding affinity to viral enzymes or receptors.

In addition to antiviral applications, (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol has shown promise in cancer research. Pyrimidine derivatives are known to inhibit key enzymes involved in nucleotide metabolism, such as thymidylate synthase and dihydroorotate dehydrogenase. These enzymes are critical for DNA synthesis and repair, making them attractive targets for anticancer therapy. The amino alcohol group in (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol may enhance its ability to interact with these enzymes, potentially leading to more effective inhibition.

The chiral nature of (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol is another important aspect that contributes to its biological activity. Chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound. In many cases, one enantiomer may exhibit superior activity or reduced toxicity compared to its counterpart. Therefore, the synthesis and evaluation of enantiomerically pure forms of this compound are essential for optimizing its therapeutic potential.

Recent advances in synthetic chemistry have enabled the efficient preparation of enantiomerically pure (1S)-2-amino-1-(4,6-dichloropyrimidin-5-yl)ethan-1-ol. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric excess (ee) values. These methods not only improve the yield and purity of the desired enantiomer but also reduce the environmental impact associated with traditional synthesis routes.

The physicochemical properties of (1S)-2-amino-1-(4,6-dichloropyrimidin-5-y l)ethan - 1 - ol strong > have also been extensively studied. Its solubility profile, logP value, and stability under various conditions are crucial parameters that affect its bioavailability and therapeutic efficacy. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into different dosage forms such as tablets, capsules, and injectable solutions.

Clinical trials involving (1S)-2-amino - 1 - (4 , 6 - dichloropyrimidin - 5 - yl ) ethan - 1 - ol strong > are currently underway to evaluate its safety and efficacy in human subjects . Preliminary results from phase I trials have demonstrated favorable pharmacokinetic profiles , with no significant adverse effects observed at therapeutic doses . These findings provide a strong foundation for advancing this compound into later stages of clinical development . p > < p >In conclusion ,< strong >( 1 S ) - 2 - amino - 1 - ( 4 , 6 - dichloropyrimidin - 5 - yl ) ethan - 1 - ol ( CAS No . 2227680 - 20 - 6 )< / strong > represents a promising candidate in medicinal chemistry due to its unique structural features , potential therapeutic applications , and favorable physicochemical properties . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative treatments in areas such as antiviral therapy and cancer treatment . As our understanding of this compound deepens , it is likely to play an increasingly important role in advancing medical science . p > article > response >